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Compound of Interest

Compound Name: AM-087

CAS No.: 152674-96-9

Cat. No.: B16105594

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
AM-087 is a potent synthetic cannabinoid agonist that exhibits high affinity for the CB1

receptor. As a derivative of Δ8-tetrahydrocannabinol (Δ8-THC), its unique 3-position side chain,

a (2-Methyl-6-bromohex-2-yl) group, is believed to contribute to its enhanced potency, which is

approximately 100 times that of THC.[1][2] This technical guide provides a comprehensive

overview of the synthesis, characterization, and biological evaluation of AM-087, tailored for

researchers and professionals in the field of drug development. This document outlines the

probable synthetic pathways, analytical characterization methods, and in vitro experimental

protocols to assess its activity as a CB1 receptor agonist.

Chemical Profile and Properties
A summary of the key chemical identifiers and properties of AM-087 is presented in Table 1.
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Property Value Reference

IUPAC Name

(6aR,10aR)-3-(2-Methyl-6-

bromohex-2-yl)-6,6,9-trimethyl-

6a,7,10,10a-

tetrahydrobenzo[c]chromen-1-

ol

[2]

Molecular Formula C23H33BrO2 [2]

Molar Mass 421.419 g/mol [2]

CAS Number 152674-96-9 [2]

Class Dibenzopyran

CB1 Receptor Affinity (Ki) 0.43 nM [2]

Synthesis of AM-087
While a specific, detailed published synthesis of AM-087 is not readily available in the public

domain, a probable synthetic route can be inferred from established methods for the synthesis

of 3-substituted Δ8-THC analogs. The general strategy involves the acid-catalyzed

condensation of olivetol with a suitable terpene derivative, followed by the introduction of the

specific side chain.

General Synthetic Approach
The synthesis of the Δ8-THC core typically involves the reaction of olivetol with a monoterpene

such as p-mentha-2,8-dien-1-ol under acidic conditions.[3] For AM-087, a custom-synthesized

resorcinol bearing the (2-Methyl-6-bromohex-2-yl) side chain would likely be used in place of

olivetol.

Postulated Experimental Protocol
Step 1: Synthesis of 5-(2-Methyl-6-bromohex-2-yl)benzene-1,3-diol

A plausible route to this key intermediate would involve the Friedel-Crafts alkylation of 1,3-

dimethoxybenzene with a suitable alkylating agent, followed by demethylation to yield the free

resorcinol.
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Step 2: Condensation to form AM-087

To a solution of 5-(2-Methyl-6-bromohex-2-yl)benzene-1,3-diol in a suitable anhydrous

solvent (e.g., dichloromethane), add an equimolar amount of (+)-p-mentha-2,8-dien-1-ol.

Cool the mixture to 0°C and add a catalytic amount of a Lewis acid (e.g., boron trifluoride

diethyl etherate).

Allow the reaction to warm to room temperature and stir for several hours, monitoring the

progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate.

Extract the organic layer with an appropriate solvent (e.g., ethyl acetate), wash with brine,

and dry over anhydrous sodium sulfate.

Purify the crude product by column chromatography on silica gel to yield AM-087.

Characterization of AM-087
Comprehensive characterization is essential to confirm the identity and purity of the

synthesized AM-087. The following analytical techniques are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H-NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals

for the aromatic protons of the resorcinol moiety, the olefinic proton of the Δ8-THC core, and

the various methyl and methylene groups of the tetracyclic system and the side chain.

¹³C-NMR Spectroscopy: The carbon NMR spectrum will provide signals for all 23 carbon

atoms in the molecule, allowing for confirmation of the carbon skeleton.[4][5]

Note: While specific NMR data for AM-087 is not publicly available, researchers can compare

the obtained spectra with data for Δ8-THC and other 3-substituted analogs to aid in structural

elucidation.[4][6]

Mass Spectrometry (MS)
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Mass spectrometry is crucial for confirming the molecular weight of AM-087. High-resolution

mass spectrometry (HRMS) should be used to determine the exact mass and confirm the

elemental composition. The fragmentation pattern observed in the mass spectrum can provide

further structural information.[7][8][9]

High-Performance Liquid Chromatography (HPLC)
HPLC is used to determine the purity of the synthesized compound. A reversed-phase C18

column with a mobile phase consisting of a mixture of acetonitrile and water with a small

amount of formic acid is a common setup for cannabinoid analysis.[10][11][12] The retention

time of the main peak corresponding to AM-087 can be used for identification, and the peak

area can be used to quantify its purity.

Biological Evaluation: In Vitro Characterization
The biological activity of AM-087 as a CB1 receptor agonist can be characterized through a

series of in vitro assays.

CB1 Receptor Binding Affinity
The affinity of AM-087 for the CB1 receptor can be determined using a competitive radioligand

binding assay. This assay measures the ability of AM-087 to displace a known radiolabeled

CB1 ligand (e.g., [³H]CP55,940) from the receptor. The inhibition constant (Ki) is then

calculated from the IC50 value.[13]

Experimental Protocol: CB1 Receptor Binding Assay

Prepare cell membranes from a cell line stably expressing the human CB1 receptor.

In a 96-well plate, incubate varying concentrations of AM-087 with the cell membranes and a

fixed concentration of a radiolabeled CB1 receptor agonist (e.g., [³H]CP55,940).

After incubation, filter the mixture through a glass fiber filter to separate bound from free

radioligand.

Wash the filters and measure the radioactivity using a scintillation counter.
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Determine the concentration of AM-087 that inhibits 50% of the specific binding of the

radioligand (IC50).

Calculate the Ki value using the Cheng-Prusoff equation.

Functional Activity at the CB1 Receptor
The functional activity of AM-087 as a CB1 agonist can be assessed by measuring its effect on

downstream signaling pathways. Common assays include the cAMP accumulation assay,

GTPγS binding assay, and β-arrestin recruitment assay.

CB1 receptors are Gαi/o-coupled, and their activation leads to the inhibition of adenylyl

cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[14][15]

Experimental Protocol: cAMP Accumulation Assay

Plate cells expressing the human CB1 receptor in a multi-well plate.

Pre-treat the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP

degradation.

Stimulate the cells with forskolin (an adenylyl cyclase activator) in the presence of varying

concentrations of AM-087.

After incubation, lyse the cells and measure the intracellular cAMP concentration using a

suitable detection kit (e.g., HTRF, ELISA, or BRET-based biosensors).[14][16]

Generate a dose-response curve to determine the EC50 value of AM-087 for the inhibition of

forskolin-stimulated cAMP accumulation.

This assay directly measures the activation of G-proteins by the CB1 receptor upon agonist

binding.[13][17][18]

Experimental Protocol: GTPγS Binding Assay

Incubate cell membranes expressing the CB1 receptor with varying concentrations of AM-
087 in the presence of GDP and the non-hydrolyzable GTP analog, [³⁵S]GTPγS.
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Following incubation, separate the bound and free [³⁵S]GTPγS by filtration.

Measure the amount of bound [³⁵S]GTPγS using a scintillation counter.

Generate a dose-response curve to determine the EC50 and Emax values for AM-087-

stimulated [³⁵S]GTPγS binding.

This assay measures the recruitment of β-arrestin to the CB1 receptor upon agonist activation,

which is involved in receptor desensitization and signaling.[19][20][21][22]

Experimental Protocol: β-Arrestin Recruitment Assay

Use a cell line co-expressing the human CB1 receptor and a β-arrestin fusion protein (e.g.,

linked to a reporter enzyme or fluorescent protein).

Treat the cells with varying concentrations of AM-087.

Measure the recruitment of β-arrestin to the receptor using a suitable detection method (e.g.,

luminescence, fluorescence, or BRET).

Generate a dose-response curve to determine the EC50 and Emax values for AM-087-

induced β-arrestin recruitment.

Data Presentation and Visualization
Quantitative Data Summary
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Assay Parameter AM-087
Reference
Compound (e.g.,
CP55,940)

CB1 Binding Ki (nM) Experimental Value Known Value

cAMP Accumulation EC50 (nM) Experimental Value Known Value

Emax (%) Experimental Value Known Value

GTPγS Binding EC50 (nM) Experimental Value Known Value

Emax (%) Experimental Value Known Value

β-Arrestin Recruitment EC50 (nM) Experimental Value Known Value

Emax (%) Experimental Value Known Value

Signaling Pathway and Workflow Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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